Cas no 58370-60-8 (1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)-)
58370-60-8 structure
Product Name:1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)-
CAS No:58370-60-8
MF:C14H10ClN3O
MW:271.701701641083
CID:342306
PubChem ID:23449514
Update Time:2025-04-19
1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)-
- 4-(3-amino-4-chlorophenyl)-2H-phthalazin-1-one
- DTXSID70634270
- 58370-60-8
- SCHEMBL6783286
- 4-(3-Amino-4-chlorophenyl)phthalazin-1(2H)-one
-
- Inchi: 1S/C14H10ClN3O/c15-11-6-5-8(7-12(11)16)13-9-3-1-2-4-10(9)14(19)18-17-13/h1-7H,16H2,(H,18,19)
- InChI Key: RIRHOTHWICOGPB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1N)C1C2C=CC=CC=2C(NN=1)=O
Computed Properties
- Exact Mass: 271.0514
- Monoisotopic Mass: 271.0512396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.48
1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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